![molecular formula C20H19N7O2 B3732226 4-(3-methoxyphenyl)-3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one](/img/structure/B3732226.png)
4-(3-methoxyphenyl)-3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one
Overview
Description
4-(3-methoxyphenyl)-3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is a useful research compound. Its molecular formula is C20H19N7O2 and its molecular weight is 389.4 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(3-methoxyphenyl)-3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one is 389.16002287 g/mol and the complexity rating of the compound is 622. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(3-methoxyphenyl)-3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(3-methoxyphenyl)-3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4,5,7-tetrahydro-6H-pyrazolo[3,4-b]pyridin-6-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-Breast Cancer Agent
The structural motif of 1,2,4-triazolo[4,3-b]pyridazine is known for its potential in cancer therapy. Compounds with this structure have been synthesized and evaluated for their cytotoxic activities against breast cancer cells. They have shown promising results in inducing apoptosis and arresting the cell cycle at the G2/M phase, which is crucial for effective cancer treatment .
Dual PARP-1 and EGFR Inhibition
This compound has been identified as a potential dual inhibitor of PARP-1 and EGFR, two critical enzymes involved in cancer cell proliferation and survival. By inhibiting these enzymes, it can serve as a potent anti-cancer agent, particularly in targeting breast cancer cells .
Antimicrobial Activity
The triazole core is a common feature in many antimicrobial agents. Given the presence of the 1,2,4-triazolo moiety, this compound could be explored for its antimicrobial properties, potentially offering a new class of antibacterial agents to combat multidrug-resistant pathogens .
Antifungal Applications
Similarly, the triazole ring system is found in several antifungal drugs. Research into the applications of this compound could extend to the development of new antifungal medications, especially given the rising concern over fungal resistance .
Anti-Inflammatory and Analgesic Properties
Compounds with 1,2,4-triazolo[4,3-b]pyridazine structures have been associated with anti-inflammatory and analgesic activities. This suggests potential applications in the development of new pain relief and anti-inflammatory drugs .
Antiviral Potential
The triazole derivatives are known for their antiviral capabilities. This compound, with its unique structure, could be investigated for its efficacy against various viral infections, contributing to the field of antiviral drug development .
Antidiabetic Activity
The presence of the triazole and pyridazine rings in the compound’s structure indicates a possibility for antidiabetic activity. This could lead to the exploration of new therapeutic agents for diabetes management .
Anticonvulsant Effects
Research has shown that certain triazole derivatives exhibit anticonvulsant effects. This compound could be studied for its potential use in treating seizure disorders, expanding the range of antiepileptic drugs .
Mechanism of Action
Target of Action
The primary target of this compound is the c-Met kinase . c-Met kinase is a receptor tyrosine kinase that plays a crucial role in cellular processes such as growth, regeneration, and healing .
Mode of Action
The compound interacts with its target, c-Met kinase, potentially inhibiting its activity . This interaction can lead to changes in the cellular processes controlled by this kinase, such as cell growth and differentiation .
Biochemical Pathways
The inhibition of c-Met kinase can affect various biochemical pathways. As c-Met kinase is involved in cellular growth and differentiation, its inhibition can disrupt these processes, potentially leading to the suppression of tumor growth in cancerous cells .
Pharmacokinetics
The compound’s effectiveness suggests that it may have favorable adme properties that allow it to reach its target and exert its effects .
Result of Action
The molecular and cellular effects of the compound’s action are likely related to its inhibition of c-Met kinase. By inhibiting this kinase, the compound may disrupt cellular growth and differentiation processes, potentially leading to the suppression of tumor growth .
properties
IUPAC Name |
4-(3-methoxyphenyl)-3-methyl-1-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19N7O2/c1-11-19-15(13-5-4-6-14(9-13)29-3)10-18(28)21-20(19)27(24-11)17-8-7-16-23-22-12(2)26(16)25-17/h4-9,15H,10H2,1-3H3,(H,21,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDBVTHTVBSUWTN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C2=C1C(CC(=O)N2)C3=CC(=CC=C3)OC)C4=NN5C(=NN=C5C=C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19N7O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-methoxyphenyl)-3-methyl-1-(3-methyl[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-4,5-dihydro-1H-pyrazolo[3,4-b]pyridin-6-ol |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.